Cas no 851403-28-6 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide
• CAS No: 851403-28-6
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 5880387
• PubChem ID: 4351779
• Update Time: 2025-05-19

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-3-methyl-
• F0611-0099
• 851403-28-6
• N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(m-tolyl)acetamide
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-(3-methylphenyl)acetamide
• AKOS024586945
• AB00669287-01
• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide

• Inchi： 1S/C22H24N2O2/c1-14-5-4-6-17(9-14)12-21(25)23-8-7-18-13-19-10-15(2)16(3)11-20(19)24-22(18)26/h4-6,9-11,13H,7-8,12H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key： UPVSULUNEFMSHR-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2=CC3=C(NC2=O)C=C(C)C(C)=C3)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 629.7±55.0 °C(Predicted)
• pka: 11.67±0.70(Predicted)

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide

Introduction to N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide (CAS No. 851403-28-6)

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide, identified by its CAS number 851403-28-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a dihydroquinoline core and a phenylacetylamide moiety suggests a rich chemical space for biological activity, making it a promising candidate for further investigation.

The dihydroquinoline scaffold is a well-known pharmacophore in medicinal chemistry, often associated with bioactive molecules exhibiting diverse pharmacological properties. Specifically, derivatives of dihydroquinoline have been explored for their antimicrobial, antiviral, and anticancer activities. In the case of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide, the dimethylation at the 6 and 7 positions enhances the lipophilicity and stability of the core structure, which is crucial for membrane permeability and metabolic resistance. This modification aligns with current trends in drug design aimed at improving pharmacokinetic profiles.

The amide group at the 2-position introduces additional functional diversity, allowing for further derivatization and optimization. The 3-methylphenyl substituent on the acetamide moiety further contributes to the compound's complexity and potential for selective interactions with biological targets. Such structural features are often exploited to modulate binding affinity and selectivity in drug candidates.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries like this one. Techniques such as molecular docking and virtual screening allow researchers to predict binding interactions with high precision. By leveraging these tools, scientists can identify lead compounds that exhibit promising activity against specific biological targets. N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide has been subjected to such analyses, revealing potential binding to enzymes and receptors involved in inflammatory pathways.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may possess anti-inflammatory properties by modulating key signaling pathways such as NF-kB and MAPK. These pathways are central to inflammatory responses and are implicated in various chronic diseases. The ability of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide to interact with these targets makes it an intriguing candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the dihydroquinoline core followed by functional group transformations to introduce the amide and phenylacetyl groups. Advances in synthetic methodologies have enabled more streamlined approaches, reducing both cost and environmental impact.

The pharmacokinetic properties of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(3-methylphenyl)acetamide are also under investigation. Preliminary data suggest that it exhibits moderate solubility in water and oil-based media, indicating potential for oral administration. Additionally, its metabolic stability appears favorable for achieving therapeutic levels without rapid degradation.

Future research directions include exploring analogs of this compound with modified substituents to enhance potency and selectivity. The integration of machine learning models into drug discovery pipelines can accelerate this process by predicting structural modifications that may improve pharmacological outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.

The development of novel therapeutic agents remains a cornerstone of modern medicine. Compounds like N-2-(6,7-dimethyl-2-ofoxo-l,l-dihydroquinolin-l-l)-yethel-l(3-methyIphenyI)-acetamide (CAS No. 851403-B8-B6) exemplify the ongoing quest for innovative solutions to complex diseases. By combining traditional synthetic chemistry with cutting-edge computational methods, researchers continue to push the boundaries of what is possible in drug discovery.